Cas no 756526-06-4 (Amino-PEG8-Boc)

• Product Name: Amino-PEG8-Boc
• CAS No: 756526-06-4
• MF: C₂₃H₄₇NO₁₀
• MW: 497.619988679886
• MDL: MFCD11041142
• CID: 2084649
• PubChem ID: 53433575
• Update Time: 2025-06-18

Amino-PEG8-Boc Chemical and Physical Properties

Names and Identifiers

• H2N-PEG8-CH2CH2COOtBu
• amino-dPEG8.(TM).-t-butyl ester
• Amino-PEG8-t-butyl ester
• H2N-PEG8-tBu
• H2N-PEG8-tBu,Amino-PEG8-t-butyl ester
• Amino-PEG8-Boc
• H2N-Dpeg(8)-co-otbu
• BIPG1076
• tert-butyl 3-[2-[2-[2-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• HY-W019799
• BP-21119
• 756526-06-4
• NH2-PEG8-CH2CH2COOtBu
• SCHEMBL19384768
• C23H47NO10
• CS-0031590
• BS-17527
• s10747
• AKOS030630047
• MFCD11041142
• 1-AMINO-3,6,9,12,15,18,21,24-OCTAOXAHEPTACOSAN-27-OIC ACID T-BUTYL ESTER
• Amino-PEG8-COOtBu
• SY388752
• SY251208
• tert-Butyl 1-amino-3,6,9,12,15,18,21,24-octaoxaheptacosan-27-oate

• MDL： MFCD11041142
• Inchi： 1S/C23H47NO10/c1-23(2,3)34-22(25)4-6-26-8-10-28-12-14-30-16-18-32-20-21-33-19-17-31-15-13-29-11-9-27-7-5-24/h4-21,24H2,1-3H3
• InChI Key： UMJVFHNJPJVDSB-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCOCCOCCOCCOCCOCCN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 497.31999670 g/mol
• Monoisotopic Mass: 497.31999670 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 34
• Rotatable Bond Count: 28
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126
• Molecular Weight: 497.6
• XLogP3: -1.1

Related Categories

• Other Chemical additives

Additional information on Amino-PEG8-Boc

Introduction to Amino-PEG8-Boc (CAS No. 756526-06-4): Applications and Recent Research Developments

Amino-PEG8-Boc is a highly specialized chemical compound characterized by its molecular structure, which incorporates both an amino group and a polyethylene glycol (PEG) chain terminated with a Boc (tert-butoxycarbonyl) group. The compound, identified by its CAS number 756526-06-4, has garnered significant attention in the field of pharmaceutical chemistry and biotechnology due to its versatile applications. The presence of the amino group and the PEG moiety makes it a valuable intermediate in the synthesis of various bioconjugates, drug delivery systems, and diagnostic agents.

The molecular formula of Amino-PEG8-Boc consists of a PEG chain with a molecular weight of approximately 1,232.38 g/mol, combined with the protective Boc group. The Boc group serves as an effective protecting group for amines, ensuring stability during synthetic processes while maintaining reactivity when needed. This dual functionality makes Amino-PEG8-Boc an indispensable tool in peptide synthesis and protein modification.

In recent years, Amino-PEG8-Boc has been extensively studied for its potential in drug development. Polyethylene glycol (PEG) is well-known for its ability to enhance the pharmacokinetic properties of therapeutic agents, including prolonging circulation time and improving bioavailability. The incorporation of PEG into drug molecules has been a cornerstone in the development of biopharmaceuticals such as insulin analogs and monoclonal antibodies.

One of the most notable applications of Amino-PEG8-Boc is in the construction of antibody-drug conjugates (ADCs). ADCs are a class of targeted cancer therapies that combine the specificity of antibodies with the potency of cytotoxic payloads. The PEG moiety in Amino-PEG8-Boc helps to shield the antibody from rapid clearance by the immune system, thereby extending its therapeutic window. Recent studies have demonstrated that conjugation with PEGylated linkers can significantly improve the efficacy and safety of ADCs.

Moreover, Amino-PEG8-Boc has found utility in the development of novel drug delivery systems. The PEG chain acts as a steric barrier, reducing nonspecific binding and improving targeting specificity. This property is particularly valuable in nanomedicine, where PEGylated nanoparticles are used to deliver drugs directly to diseased tissues while minimizing side effects on healthy cells. Research has shown that nanoparticles functionalized with Amino-PEG8-Boc exhibit enhanced stability and prolonged circulation times in vivo.

Another area where Amino-PEG8-Boc has made significant contributions is in diagnostic imaging. The PEGylation process can be used to develop contrast agents for magnetic resonance imaging (MRI) and other imaging modalities. By attaching Amino-PEG8-Boc to imaging probes, researchers can improve their sensitivity and reduce background noise, leading to clearer diagnostic results. Recent advancements in this field have highlighted the potential of PEGylated probes in early disease detection and monitoring.

The protective Boc group in Amino-PEG8-Boc also plays a crucial role in peptide synthesis. Protecting groups are essential for preventing unwanted side reactions during multi-step synthetic routes. The Boc group is particularly useful because it can be easily introduced and removed under mild conditions without affecting other functional groups in the molecule. This makes Amino-PEG8-Boc a preferred choice for synthesizing complex peptides and peptidomimetics.

In conclusion, Amino-PEG8-Boc (CAS No. 756526-06-4) is a multifunctional compound with broad applications in pharmaceutical chemistry and biotechnology. Its unique combination of an amino group, a PEG chain, and a Boc protecting group makes it an invaluable tool for drug development, nanomedicine, diagnostic imaging, and peptide synthesis. Recent research continues to uncover new possibilities for this compound, reinforcing its importance in advancing therapeutic modalities and diagnostic techniques.